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Compound of Interest

Compound Name: 1-Chloro-4-ethoxybenzene

Cat. No.: B166472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical constants of p-

Chlorophenetole. The information is intended for use in research, scientific, and drug

development applications where precise data is crucial for experimental design, modeling, and

chemical synthesis.

Core Physical Constants of p-Chlorophenetole
p-Chlorophenetole, also known as 4-chlorophenetole, is an aromatic ether. An understanding of

its physical properties is essential for its application in various chemical processes. The key

physical constants are summarized in the table below for easy reference and comparison.
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Physical Constant Value

Molecular Formula C₈H₉ClO

Molecular Weight 156.61 g/mol

Boiling Point 210-211 °C at 760 mmHg

Melting Point 21-22 °C

Density 1.163 g/cm³ at 25 °C

Refractive Index (n²⁰/D) 1.534

Solubility Insoluble in water; Soluble in ethanol and ether.

Experimental Protocols for Determination of
Physical Constants
Accurate determination of physical constants is fundamental in chemical research. The

following sections detail generalized experimental protocols for measuring the key physical

properties of a liquid organic compound like p-Chlorophenetole.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology:

A common and effective method for determining the boiling point of a small quantity of liquid is

the Siwoloboff method.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating mantle or Bunsen burner, and a suitable high-boiling liquid for the heating bath (e.g.,

mineral oil or silicone oil).

Procedure:

A small amount of p-Chlorophenetole is placed in the small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then immersed in the heating bath within the Thiele tube.

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.

The heat is then removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology:

The density of a liquid can be accurately determined using a pycnometer or a specific gravity

bottle.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), analytical balance.

Procedure:

The empty, clean, and dry pycnometer is accurately weighed.

The pycnometer is filled with distilled water of a known temperature and weighed again to

determine the mass of the water. This allows for the calibration of the pycnometer's

volume.

The pycnometer is then emptied, dried, and filled with p-Chlorophenetole.
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The pycnometer containing the sample is weighed.

The density is calculated by dividing the mass of the p-Chlorophenetole by the volume of

the pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Methodology:

An Abbé refractometer is a common instrument used for the measurement of the refractive

index of liquids.

Apparatus: Abbé refractometer, constant temperature water bath, light source (typically a

sodium lamp, D-line at 589 nm).

Procedure:

The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry.

A few drops of p-Chlorophenetole are placed on the surface of the measuring prism.

The prisms are closed and the instrument is adjusted to bring the dividing line between the

light and dark fields into the center of the crosshairs in the eyepiece.

The refractive index is read directly from the instrument's scale.

The temperature should be controlled and recorded, as the refractive index is

temperature-dependent.

Logical Workflow for Physical Constant
Determination
The following diagram illustrates a logical workflow for the determination of the physical

constants of an organic liquid like p-Chlorophenetole.
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Workflow for Physical Constant Determination

Sample Preparation

Physical Constant Measurement

Data Analysis and Reporting

Purify Sample (e.g., Distillation)

Determine Boiling Point Determine Density Determine Refractive Index

Compare with Literature Values

Report Findings

Click to download full resolution via product page

Caption: A logical workflow for the purification and subsequent determination of the physical

constants of an organic liquid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

